Cas no 854431-12-2 (2-((Benzylamino)methyl)butanoic acid)
854431-12-2 structure
Product Name:2-((Benzylamino)methyl)butanoic acid
CAS No:854431-12-2
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD16661062
CID:721210
Update Time:2024-01-31
2-((Benzylamino)methyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((Benzylamino)methyl)butanoic acid
- 1-Benzyl-3-azetidinecarboxylic acid
- 1-Benzyl-azetidine-3-carboxylic acid
- 2-[[(phenylmethyl)amino]methyl]Butanoic acid
- Butanoic acid,2-[[(phenylmethyl)amino]methyl]-
- Butyricacid, 2-(benzylaminomethyl)- (5CI)
- ASINEX-REAG BAS 11771469
- N-BENZYL-AZETIDINE-3-CARBOXYLIC ACID
- BENZYLAZETIDINE-3-CARBOXYLIC ACID
- 1-(phenylmethyl)-3-azetidinecarboxylic acid
- LFPMJIUTXTWQGH-UHFFFAOYSA-N
- Butanoic acid, 2-[[(phenylmethyl)amino]methyl]-
-
- MDL: MFCD16661062
- Inchi: 1S/C12H17NO2/c1-2-11(12(14)15)9-13-8-10-6-4-3-5-7-10/h3-7,11,13H,2,8-9H2,1H3,(H,14,15)
- InChI Key: LFPMJIUTXTWQGH-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(CNCC1=CC=CC=C1)CC
Computed Properties
- Exact Mass: 191.09500
- Monoisotopic Mass: 191.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
Experimental Properties
- Density: 1.253
- Boiling Point: 327.5 °C at 760 mmHg
- Flash Point: 327.5 °C at 760 mmHg
- Refractive Index: 1.606
- PSA: 40.54000
- LogP: 1.14090
- pka: 3.83±0.10(Predicted)
2-((Benzylamino)methyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | K01873-5g |
1-BENZYL-AZETIDINE-3-CARBOXYLIC ACID |
854431-12-2 | >97% | 5g |
$695 | 2023-09-04 | |
| eNovation Chemicals LLC | D517093-1g |
2-((BenzylaMino)Methyl)butanoic acid |
854431-12-2 | 97% | 1g |
$370 | 2024-05-24 | |
| eNovation Chemicals LLC | D517093-5g |
2-((BenzylaMino)Methyl)butanoic acid |
854431-12-2 | 97% | 5g |
$900 | 2024-05-24 | |
| eNovation Chemicals LLC | D517093-5g |
2-((BenzylaMino)Methyl)butanoic acid |
854431-12-2 | 97% | 5g |
$900 | 2025-02-19 | |
| eNovation Chemicals LLC | D517093-1g |
2-((BenzylaMino)Methyl)butanoic acid |
854431-12-2 | 97% | 1g |
$370 | 2025-02-19 | |
| eNovation Chemicals LLC | D517093-1g |
2-((BenzylaMino)Methyl)butanoic acid |
854431-12-2 | 97% | 1g |
$370 | 2025-02-21 | |
| eNovation Chemicals LLC | D517093-5g |
2-((BenzylaMino)Methyl)butanoic acid |
854431-12-2 | 97% | 5g |
$900 | 2025-02-21 | |
| A2B Chem LLC | AI57325-1g |
Butanoic acid,2-[[(phenylmethyl)amino]methyl]- |
854431-12-2 | 97% | 1g |
$372.00 | 2024-04-19 |
2-((Benzylamino)methyl)butanoic acid Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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